Cas no 1504316-91-9 (1-(2-ethylphenyl)cyclopropan-1-ol)

• Product Name: 1-(2-ethylphenyl)cyclopropan-1-ol
• CAS No: 1504316-91-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 6330586
• PubChem ID: 81537875
• Update Time: 2025-07-21

1-(2-ethylphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)cyclopropan-1-ol
• 1504316-91-9
• AKOS020116452
• EN300-1869848

• Inchi： 1S/C11H14O/c1-2-9-5-3-4-6-10(9)11(12)7-8-11/h3-6,12H,2,7-8H2,1H3
• InChI Key： SVKXBHHQSGANSP-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2CC)CC1

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-ethylphenyl)cyclopropan-1-ol

Introduction to 1-(2-ethylphenyl)cyclopropan-1-ol (CAS No. 1504316-91-9)

1-(2-ethylphenyl)cyclopropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1504316-91-9, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This molecule, featuring a cyclopropanol moiety attached to a 2-ethylphenyl group, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and material science applications. The combination of a rigid cyclopropane ring and an aromatic ethylphenyl group provides a versatile platform for modulating electronic and steric interactions, which are critical in the design of bioactive molecules.

The structure of 1-(2-ethylphenyl)cyclopropan-1-ol imparts distinct chemical characteristics, including moderate polarity due to the hydroxyl (-OH) group and the presence of an ethyl substituent on the phenyl ring. This balance of hydrophilic and lipophilic elements enhances its solubility in both polar and non-polar solvents, making it suitable for various biochemical assays and synthetic transformations. The cyclopropane ring, known for its strain energy, can influence the reactivity of adjacent functional groups, offering opportunities for selective modifications in drug development.

In recent years, there has been growing interest in cyclopropanated heterocycles as pharmacophores due to their ability to enhance binding affinity and metabolic stability. The 2-ethylphenyl moiety in 1-(2-ethylphenyl)cyclopropan-1-ol contributes to its potential as a building block for designing novel therapeutic agents. Studies have demonstrated that aromatic rings with ethyl substituents can improve pharmacokinetic profiles by reducing rapid metabolism, a crucial factor in drug efficacy. Furthermore, the hydroxyl group at the cyclopropane position allows for further derivatization, enabling the creation of diverse analogs with tailored biological activities.

One of the most compelling aspects of 1-(2-ethylphenyl)cyclopropan-1-ol is its utility in medicinal chemistry research. Researchers have explored its derivatives as intermediates in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, modifications at the cyclopropane ring have been investigated for their potential in developing anti-inflammatory agents by modulating enzyme interactions. Additionally, the 2-ethylphenyl group has been shown to enhance receptor binding affinity, making this compound a promising candidate for further optimization in drug discovery programs.

The synthesis of 1-(2-ethylphenyl)cyclopropan-1-ol involves multi-step organic reactions that highlight its synthetic versatility. Common methodologies include cyclization reactions followed by functional group interconversions to introduce the desired substituents. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. These synthetic advancements are particularly relevant in modern pharmaceutical manufacturing, where green chemistry principles are increasingly prioritized.

From a material science perspective, 1-(2-ethylphenyl)cyclopropan-1-ol has shown potential applications beyond pharmaceuticals. Its unique molecular structure makes it suitable for use in polymer chemistry as a monomer or cross-linking agent. The cyclopropane ring can impart rigidity to polymer chains, enhancing material properties such as thermal stability and mechanical strength. Additionally, the aromatic system provides opportunities for tuning electronic properties, making this compound valuable in developing conductive polymers or organic semiconductors.

The biological activity of 1-(2-ethylphenyl)cyclopropan-1-ol has been explored through computational modeling and experimental screening. Initial studies suggest that derivatives of this compound may exhibit interactions with biological targets such as enzymes and receptors. The presence of both hydrophobic aromatic rings and hydrophilic functional groups allows for selective binding to specific sites on proteins, which is essential for designing effective drugs. Further research is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

In conclusion, 1-(2-ethylphenyl)cyclopropan-1-ol (CAS No. 1504316-91-9) represents a fascinating compound with broad utility across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative drug design and material development. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in synthetic chemistry and medicinal innovation.